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Compound of Interest

Compound Name: Iriomoteolide 1a

Cat. No.: B1256734 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Iriomoteolide 1a. The following procedural guidance is based on the compound's classification

as a potent cytotoxic macrolide and established protocols for handling hazardous substances.

Iriomoteolide 1a, a 20-membered macrolide isolated from a marine dinoflagellate, has

demonstrated potent cytotoxicity against various human cell lines.[1][2][3][4][5] Its powerful

biological activity necessitates stringent safety measures to protect laboratory personnel from

potential exposure. While a specific Safety Data Sheet (SDS) for Iriomoteolide 1a is not

publicly available, its cytotoxic nature demands that it be handled with the utmost care,

following established guidelines for working with highly toxic compounds.[6][7][8][9][10]

Personal Protective Equipment (PPE)
The primary defense against exposure to Iriomoteolide 1a is the consistent and correct use of

appropriate Personal Protective Equipment (PPE). All personnel must be trained in the proper

selection, use, and disposal of PPE before handling this compound.
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PPE Component Standard Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978)

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric

Protects skin and personal

clothing from splashes and

spills.

Eye Protection
Chemical splash goggles and

a full-face shield

Provides comprehensive

protection for the eyes and

face from splashes of liquids or

fine particles.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator

Essential when handling the

powdered form of the

compound to prevent

inhalation of aerosolized

particles.

Shoe Covers
Disposable, slip-resistant shoe

covers

Prevents the tracking of

contamination out of the

designated handling area.

Operational Plan for Handling Iriomoteolide 1a
A designated area, such as a certified chemical fume hood or a biological safety cabinet, must

be used for all manipulations of Iriomoteolide 1a.

1. Preparation and Weighing:

Perform all weighing operations of powdered Iriomoteolide 1a within a containment device,

such as a powder-containment hood or a glove box.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling the

compound.
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After weighing, carefully wipe down all surfaces of the containment device and equipment

with an appropriate deactivating solution (e.g., a solution of sodium hypochlorite), followed

by a rinse with 70% ethanol.

2. Solution Preparation:

Prepare solutions in a chemical fume hood.

Add solvent to the powdered compound slowly to avoid splashing.

Clearly label all containers with the compound name, concentration, date, and a "Cytotoxic"

warning.

3. Experimental Use:

When adding Iriomoteolide 1a solutions to cell cultures or other experimental systems, work

within a biological safety cabinet.

Use luer-lock syringes and needles to prevent accidental disconnection and aerosol

generation.

After use, decontaminate all surfaces and equipment.

4. Spill Management:

In the event of a spill, immediately evacuate the area and alert others.

Don the appropriate PPE, including respiratory protection.

Contain the spill using a chemotherapy spill kit.

Absorb liquids with absorbent pads and treat the area with a deactivating agent.

Collect all contaminated materials in a designated cytotoxic waste container.
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All waste generated from the handling of Iriomoteolide 1a is considered cytotoxic waste and

must be disposed of according to institutional and regulatory guidelines.

Solid Waste: All contaminated solid waste, including gloves, gowns, shoe covers, weigh

boats, and plasticware, must be placed in a clearly labeled, leak-proof, and puncture-

resistant cytotoxic waste container.

Liquid Waste: Collect all liquid waste containing Iriomoteolide 1a in a designated, sealed,

and clearly labeled waste container. Do not pour this waste down the drain.

Sharps: All contaminated needles and other sharps must be placed in a designated sharps

container for cytotoxic waste.

Decontamination: All non-disposable equipment and glassware must be decontaminated by

soaking in a deactivating solution before being washed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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